Neodecanoic acid, magnesium salt

Specification

• CAS No.: 57453-97-1
• Molecular Formula: C10H19MgO2+
• Molecular Weight: 195.56 g/mol
• IUPAC Name: magnesium;3,3,5,5-tetramethylhexanoate
• Standard InChI: InChI=1S/C10H20O2.Mg/c1-9(2,3)7-10(4,5)6-8(11)12;/h6-7H2,1-5H3,(H,11,12);/q;+2/p-1
• Standard InChI Key: PWHZISRQZCOJAF-UHFFFAOYSA-M
• SMILES: CC(C)(C)CC(C)(C)CC(=O)[O-].[Mg+2]
• Canonical SMILES: CC(C)(C)CC(C)(C)CC(=O)[O-].[Mg+2]

Introduction

Chemical Identity and Structural Characteristics

Neodecanoic acid, magnesium salt, is synthesized via the reaction of neodecanoic acid with magnesium compounds, forming a coordination complex with the formula Mg(C₁₀H₁₉O₂)₂. Its molecular structure comprises a central magnesium ion bonded to two neodecanoate anions, each featuring a branched alkyl chain (3,3,5,5-tetramethylhexanoate).

Table 1: Key Chemical Identifiers

Property	Value
CAS Number	57453-97-1
Molecular Formula	C₂₀H₃₈MgO₄
Molecular Weight	366.82 g/mol
EINECS Number	260-742-8
SMILES	[Mg+2].CCCCCCC(C)(C)C([O-])=O
InChIKey	ZOKYKTWUKHJJEH-UHFFFAOYSA-L

Physical and Chemical Properties

The compound exhibits distinct physico-chemical characteristics that underpin its industrial utility.

Table 2: Physical Properties

Property	Value
Density	1.04 g/cm³ at 20°C
Boiling Point	256–272°C
Water Solubility	37.2 g/L at 30°C
Vapor Pressure	0.00478 mmHg at 25°C
Flash Point	114.1°C

The branched alkyl chains confer hydrophobicity, enhancing solubility in organic solvents like Exxsol D80 AZ. Its thermal stability (decomposition above 250°C) makes it suitable for high-temperature processes.

Synthesis and Production

The synthesis typically involves neutralizing neodecanoic acid with magnesium oxide or hydroxide:
$2 \text{C}_{10}\text{H}_{19}\text{COOH} + \text{MgO} \rightarrow \text{Mg(C}_{10}\text{H}_{19}\text{COO)}_{2} + \text{H}_{2}\text{O}$
Industrial production employs controlled stoichiometry to ensure high purity, often yielding a clear liquid formulation for ease of handling.

Industrial Applications

Rubber and Plastic Additives

Magnesium neodecanoate acts as a stabilizer and catalyst in polymer production. Its compatibility with hydrocarbon solvents (e.g., Exxsol D80 AZ) facilitates uniform dispersion in rubber matrices, improving thermal resistance and mechanical properties.

Hydrometallurgy and Metal Extraction

While neodecanoic acid is renowned for extracting non-ferrous metals (e.g., Zn, Cu, Ni), the magnesium salt may serve as a precursor or intermediate in these processes. Its lipophilic nature enhances metal ion partitioning in solvent extraction systems.

Coatings and Catalysts

The compound’s low viscosity (2.3–5.1 cP) and stability under acidic conditions make it suitable for coatings and catalytic formulations, though detailed studies remain sparse.

Hazard Class	Category	Code
Skin Irritation	Category 2	H315
Serious Eye Damage	Category 1	H318

Handling requires personal protective equipment (PPE), including gloves and goggles. Regulatory listings include:

• EPA Substance Registry: 57453-97-1

• ECHA CLP: 260-742-8

Research and Development

Recent studies focus on optimizing extraction efficiency for metals like nickel and cobalt using neodecanoic acid derivatives. While direct research on the magnesium salt is limited, its structural similarity to active extractants suggests potential in sustainable hydrometallurgy. Future work could explore its role in green chemistry and polymer science.